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Compound of Interest

Compound Name: 4-Benzyloxybenzophenone

Cat. No.: B1267962

Essential Safety and Handling Guide for 4-
Benzyloxybenzophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Benzyloxybenzophenone (CAS No. 54589-41-2). The following
information is compiled to ensure the safe handling of this chemical in a laboratory setting,
prioritizing the well-being of researchers, scientists, and drug development professionals.

Hazard and Exposure Data

4-Benzyloxybenzophenone is a chemical that requires careful handling to avoid irritation and
other potential health effects. The primary hazards are skin and eye irritation.[1] Below is a
summary of the available hazard information and personal protective equipment
recommendations.
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Parameter Information Source

H315: Causes skin irritation.

GHS Hazard Statements H319: Causes serious eye [1]
irritation.
Signal Word Warning [1]

) White to Orange to Green
Physical Form [1]
powder to crystal

Permissible Exposure Limit

Data not available N/A
(PEL)
Threshold Limit Value (TLV) Data not available N/A
Immediately Dangerous to Life )

Data not available N/A

or Health (IDLH)

Data not available for this
Glove Breakthrough Time specific compound. Select N/A

chemical-resistant gloves.

Personal Protective Equipment (PPE) Selection
Workflow

The following diagram outlines the decision-making process for selecting and using appropriate
PPE when handling 4-Benzyloxybenzophenone.
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Caption: Workflow for PPE selection when handling 4-Benzyloxybenzophenone.
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Operational Plan: Step-by-Step Handling Procedure

This section provides step-by-step guidance for the safe handling of 4-
Benzyloxybenzophenone in a laboratory environment.

Pre-Experiment Checklist:

o Storage and Inspection: Upon receipt, inspect the container for any damage. Store the
container tightly closed in a dry, cool, and well-ventilated place.[2]

e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number
(54589-41-2), and hazard warnings.

» Engineering Controls: Confirm that a chemical fume hood is available and functioning
correctly.

o Emergency Equipment: Locate the nearest eyewash station and safety shower.

o PPE Assembly: Gather all necessary PPE as outlined in the workflow diagram.

Donning PPE:

o Wear a laboratory coat, ensuring it is fully buttoned.
o Put on safety glasses with side shields or chemical splash goggles.

o Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any tears or punctures
before use.

Procedure:

o Conduct all manipulations of the solid compound that may generate dust within a chemical
fume hood to minimize inhalation exposure.

o Use a spatula for transferring the powder. Avoid scooping or pouring in a manner that
creates airborne dust.

« If heating the compound, do so in a well-ventilated area and be aware of potential
decomposition. The boiling point is predicted to be 451.2+28.0 °C, but it may decompose
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below this temperature.[1]

e Use non-sparking tools to prevent ignition sources.[2]

Spill and Emergency Procedures
Small Spills (Solid):

o Alert personnel in the immediate area.
o Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.[3]
o Collect the material into a labeled container for hazardous waste.[3]

» Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in the
hazardous waste container.[3]

Skin Contact:

o Immediately flush the affected skin with plenty of soap and water.[4]
o Remove contaminated clothing and wash it before reuse.[4]

e If skin irritation occurs, seek medical advice.[1]

Eye Contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

» Remove contact lenses if present and easy to do so. Continue rinsing.[1]

e If eye irritation persists, seek medical advice.[1]

Inhalation:

* Move the affected person to fresh air.

o If breathing is difficult, provide oxygen. Seek medical attention.
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Ingestion:

e Do NOT induce vomiting.

¢ Rinse the mouth with water. Seek immediate medical attention.

Disposal Plan

Dispose of all waste containing 4-Benzyloxybenzophenone in accordance with institutional
and local regulations for chemical waste.

Solid Waste:

o Collect unused or contaminated solid 4-Benzyloxybenzophenone in a clearly labeled,
sealed container for hazardous waste.

o Label the container as "Hazardous Waste" and include the chemical name.

Contaminated Materials:

o Dispose of contaminated gloves, weighing papers, and other disposable materials in a
designated solid hazardous waste container.

Solutions:

» Collect solutions containing 4-Benzyloxybenzophenone in a labeled container for liquid
organic waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific procedures
and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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